4-[(2-Bromo-5-methoxybenzyl)oxy]-3-fluorophenyl acetate

• IUPAC Name: [4-[(2-bromo-5-methoxyphenyl)methoxy]-3-fluorophenyl] acetate
• InChI: InChI=1S/C16H14BrFO4/c1-10(19)22-13-4-6-16(15(18)8-13)21-9-11-7-12(20-2)3-5-14(11)17/h3-8H,9H2,1-2H3
• InChI Key: OBNUUWGHQAMIDJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC(=C(C=C1)OCC2=C(C=CC(=C2)OC)Br)F
• Molecular Formula: C16H14BrFO4
• Molecular Weight: 369.18 g/mol
• CAS No.: 882747-94-6

Description

4-[(2-Bromo-5-methoxybenzyl)oxy]-3-fluorophenyl acetate is a useful research compound. Its molecular formula is C16H14BrFO4 and its molecular weight is 369.186. The purity is usually 95%.
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Scientific Research Applications

Synthesis Methods and Intermediate Applications

A practical synthesis method for related brominated and fluorinated compounds was reported, highlighting the importance of developing efficient, scalable production methods for chemical intermediates used in pharmaceuticals and other industries. For example, the synthesis of 2-Fluoro-4-bromobiphenyl, a key intermediate in manufacturing anti-inflammatory materials, demonstrates the challenges and solutions in synthesizing bromo-fluoro compounds, potentially relevant to the synthesis of 4-[(2-Bromo-5-methoxybenzyl)oxy]-3-fluorophenyl acetate (Qiu et al., 2009).

Environmental Degradation and Toxicity Studies

Research on the environmental degradation and toxicity of acetaminophen by advanced oxidation processes (AOPs) provides insights into the fate of organic compounds in aquatic environments. This is indirectly relevant for understanding how compounds like this compound might behave in environmental settings, especially considering the potential for complex degradation pathways and by-products (Qutob et al., 2022).

Photodynamic and Antioxidant Properties

The use of photosensitive protecting groups in synthetic chemistry, including the nitro-group, suggests potential research applications for compounds with similar structures to this compound. Such compounds may be valuable in developing new materials or drugs with controlled release mechanisms, leveraging the light-sensitive properties of specific functional groups (Amit et al., 1974).

Mechanism of Action

Mode of Action

The mode of action would depend on the specific target. For example, if the target is an enzyme, the compound might inhibit the enzyme’s activity, leading to changes in a biochemical pathway. The bromine atom could potentially be involved in electrophilic aromatic substitution reactions .